Cas no 1807294-98-9 (5-Cyano-4-ethyl-2-mercaptobenzoic acid)

• Product Name: 5-Cyano-4-ethyl-2-mercaptobenzoic acid
• CAS No: 1807294-98-9
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5010437
• Update Time: 2025-06-09

5-Cyano-4-ethyl-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-ethyl-2-mercaptobenzoic acid

• Inchi： 1S/C10H9NO2S/c1-2-6-4-9(14)8(10(12)13)3-7(6)5-11/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： UMOSLASXMPLHTP-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)O)=CC(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 5-Cyano-4-ethyl-2-mercaptobenzoic acid

Introduction to 5-Cyano-4-ethyl-2-mercaptobenzoic acid (CAS No. 1807294-98-9)

5-Cyano-4-ethyl-2-mercaptobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1807294-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyano, ethyl, and mercapto functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 5-Cyano-4-ethyl-2-mercaptobenzoic acid imparts distinct reactivity, making it a versatile building block for the development of novel therapeutic agents. The presence of the cyano group (-CN) enhances its ability to participate in nucleophilic addition reactions, while the mercapto group (-SH) allows for further functionalization through oxidation or disulfide bond formation. These attributes have positioned this compound as a key player in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoic acid derivatives. Specifically, the combination of cyano and mercapto groups in 5-Cyano-4-ethyl-2-mercaptobenzoic acid has been investigated for its potential applications in treating various inflammatory and infectious diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and pathways associated with these conditions.

One of the most compelling aspects of 5-Cyano-4-ethyl-2-mercaptobenzoic acid is its role in the synthesis of advanced drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression, showcasing their promise in oncology research.

The cyano group in 5-Cyano-4-ethyl-2-mercaptobenzoic acid not only contributes to its reactivity but also influences its electronic properties, which can be exploited to fine-tune the pharmacokinetic profile of derived compounds. This has led to investigations into optimizing solubility, bioavailability, and metabolic stability. Such optimizations are crucial for advancing drug candidates from preclinical to clinical stages.

The mercapto group present in this compound offers another layer of versatility. It can undergo various chemical transformations, including oxidation to form disulfides or conjugation with other biomolecules via thiol-based linkages. These modifications have been utilized to create prodrugs or targeted delivery systems, further expanding the therapeutic applications of derivatives based on 5-Cyano-4-ethyl-2-mercaptobenzoic acid.

In the context of contemporary research, there is a particular focus on harnessing computational methods to predict and design novel bioactive molecules. The structural features of 5-Cyano-4-ethyl-2-mercaptobenzoic acid make it an ideal candidate for virtual screening and molecular docking studies. These approaches have accelerated the discovery process by allowing researchers to identify promising candidates with minimal experimental screening.

The ethyl group in this compound also contributes to its overall physicochemical properties, influencing factors such as lipophilicity and solubility. These properties are critical determinants of drug efficacy and patient compliance. By carefully modulating these characteristics through structural analogs, researchers aim to develop compounds that exhibit optimal pharmacological profiles.

Efforts are ongoing to explore synthetic pathways that enhance the accessibility and scalability of producing 5-Cyano-4-ethyl-2-mercaptobenzoic acid. Advances in green chemistry principles have encouraged the development of more sustainable methodologies, reducing waste and energy consumption while maintaining high yields. Such innovations are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

The intersection of organic chemistry and computational biology has opened new avenues for understanding the interactions between small molecules like 5-Cyano-4-ethyl-2-mercaptobenzoic acid and biological targets. High-throughput screening (HTS) techniques combined with machine learning algorithms have enabled rapid identification of potential drug candidates. This synergy between experimental chemistry and computational modeling has significantly sped up the drug discovery pipeline.

In conclusion, 5-Cyano-4-ethyl-2-mercaptobenzoic acid (CAS No. 1807294-98) represents a promising scaffold for developing innovative therapeutic agents. Its unique structural features and reactivity make it a valuable asset in medicinal chemistry research. As scientific understanding advances, the potential applications of this compound are expected to expand, contributing to breakthroughs in treating complex diseases.